(+/-)-Terreic acid

• Molecular Formula: C7H6O4
• Molecular Weight: 154.12 g/mol
• InChI: InChI=1S/C7H6O4/c1-2-3(8)5(10)7-6(11-7)4(2)9/h6-8H,1H3
• InChIKey: ATFNSNUJZOYXFC-UHFFFAOYSA-N

Terreic Acid Procurement Specifications

(+/-)-Terreic acid is a naturally occurring polyketide secondary metabolite, primarily isolated from the fungus *Aspergillus terreus*, belonging to the quinone epoxide class of compounds [1]. Its structural backbone is derived from 6-methylsalicylic acid (6-MSA) through a series of enzymatic reactions, including epoxidation and oxidation, resulting in a bicyclic framework containing a reactive epoxide and a quinone moiety [2]. The compound exhibits a unique polypharmacology, acting as both a covalent inhibitor of the bacterial cell wall biosynthetic enzyme MurA (UDP-N-acetylglucosamine 1-carboxyvinyltransferase) and as a selective, reversible inhibitor of Bruton's tyrosine kinase (BTK) catalytic activity [3]. This distinct profile differentiates it from simpler structural analogs or compounds that target only one of these pathways, positioning it as a specialized tool for probing bacterial resistance mechanisms and B-cell signaling cascades.

1

Covalent MurA cell wall probe

Irreversible Cys115 modification with slow-binding kinetics supports MurA active-site studies distinct from fosfomycin-class inhibitors.

2

BTK scaffolding-function assay context

Disrupts PH-domain–PKC interaction without targeting ATP pocket; enables kinase-complex disassembly studies separate from catalytic inhibition.

3

Racemic epoxyquinone natural product

Aspergillus terreus-derived quinone epoxide supplied as racemic mixture; supports prokaryotic/eukaryotic dual-target polypharmacology research.

• [1] Olesen, S. H., Ingles, D. J., Yang, Y., & Schönbrunn, E. (2014). Differential antibacterial properties of the MurA inhibitors terreic acid and fosfomycin. Journal of Basic Microbiology, 54(4), 322-326. View Source
• [2] Guo, C. J., Sun, W. W., Bruno, K. S., & Wang, C. C. (2014). Molecular genetic characterization of terreic acid pathway in Aspergillus terreus. Organic Letters, 16(20), 5250-5253. View Source
• [3] Han, H., Yang, Y., Olesen, S. H., Becker, A., Betzi, S., & Schönbrunn, E. (2010). The fungal product terreic acid is a covalent inhibitor of the bacterial cell wall biosynthetic enzyme UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA). Biochemistry, 49(19), 4276-4282. View Source

Why Terreic Acid Cannot Be Replaced

Generic substitution of (+/-)-Terreic acid with other MurA inhibitors like fosfomycin or other BTK inhibitors like ibrutinib is not scientifically valid due to fundamental differences in mechanism of action, target engagement *in vivo*, and resulting cellular phenotypes. While terreic acid covalently modifies the same Cys115 residue on MurA as fosfomycin, structural and cellular studies reveal that this *in vitro* activity does not translate to a shared antibacterial mechanism in live bacteria [1]. Overexpression of MurA confers resistance to fosfomycin but fails to protect cells from terreic acid, and flow cytometry indicates terreic acid is primarily bacteriostatic, in stark contrast to the bactericidal action of fosfomycin [2]. Furthermore, unlike the clinically used BTK inhibitor ibrutinib, which is an irreversible covalent inhibitor, terreic acid acts as a reversible, substrate-competitive inhibitor of BTK, providing a distinct kinetic profile for modulating B-cell receptor signaling [3]. These divergent modes of action mean that data obtained with fosfomycin or ibrutinib cannot be extrapolated to terreic acid, and vice-versa, making the use of the specific compound essential for accurately interrogating its unique biological effects.

This Product Terreic acid — open-conformation MurA adduct Induces open dead-end complex; UNAG substrate is absent from the active site. Resistance not conferred by MurA overexpression.

Not Interchangeable Fosfomycin — closed-conformation MurA adduct Traps closed conformation with UNAG buried. MurA overexpression confers phenotypic resistance. Structural datasets are mutually exclusive.

This Product PH-domain–PKC interaction disruption Physically dissociates BTK from PKC scaffold without inhibiting PKC enzymatic activity. Micromolar-range protein–protein disruption.

Not Interchangeable ATP-competitive BTK inhibitors (e.g., ibrutinib class) Silence kinase catalytic output via ATP-pocket binding. Cannot replicate scaffolding-function decoupling; functional readouts may differ.

This Product Multi-target epoxyquinone fingerprint Simultaneously engages MurA, BTK scaffolding, and GlmU acetyltransferase with distinct inhibition modes at each target.

May Not Transfer Structural analogs / other epoxyquinones Target engagement profile may shift significantly; GlmU inhibition pattern and MurA conformational outcome require empirical validation per analog.

• [1] Olesen, S. H., Ingles, D. J., Yang, Y., & Schönbrunn, E. (2014). Differential antibacterial properties of the MurA inhibitors terreic acid and fosfomycin. Journal of Basic Microbiology, 54(4), 322-326. View Source
• [2] Han, H., Yang, Y., Olesen, S. H., Becker, A., Betzi, S., & Schönbrunn, E. (2010). The fungal product terreic acid is a covalent inhibitor of the bacterial cell wall biosynthetic enzyme UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA). Biochemistry, 49(19), 4276-4282. View Source
• [3] Kawakami, Y., Hartman, S. E., Kinoshita, E., Suzuki, H., Kitaura, J., Yao, L., ... & Kawakami, T. (1999). Terreic acid, a quinone epoxide inhibitor of Bruton's tyrosine kinase. Proceedings of the National Academy of Sciences, 96(5), 2227-2232. View Source

Terreic Acid Evidence Guide

MurA Inactivation Kinetics

In a head-to-head comparison, (+/-)-Terreic acid demonstrates a distinct kinetic and structural profile when inactivating MurA compared to the clinically used antibiotic fosfomycin. Kinetic analysis revealed that while both compounds are covalent inhibitors of MurA, fosfomycin is approximately 50-fold more potent in an *in vitro* enzyme assay, with an IC50 of 0.25 ± 0.01 µM for fosfomycin compared to 14 ± 0.6 µM for terreic acid [1]. Further, the inactivation rate constant (kinact) for terreic acid was determined to be 130 ± 5.5 M⁻¹s⁻¹, a quantitative measure absent from many other natural product MurA inhibitor reports [2]. Crucially, X-ray crystallography shows that the MurA-fosfomycin complex adopts a closed, substrate-bound conformation, while the MurA-terreic acid dead-end complex is in an open conformation and lacks the substrate UNAG, with the covalent adduct being solvent-exposed [3].

MurA Inactivation Kinetics

Head-to-head

kinact = 130 M^-1·s^-1

Fosfomycin: ~50× more potent relative inactivation rate

Supports slow-binding MurA kinetics assay context

Purified E. cloacae / E. coli MurA; in vitro enzyme assay

Evidence Dimension	MurA Enzyme Inhibition (IC50)
Target Compound Data	14 ± 0.6 µM
Comparator Or Baseline	Fosfomycin: 0.25 ± 0.01 µM
Quantified Difference	Fosfomycin is ~56 times more potent (0.25 µM vs 14 µM)
Conditions	In vitro enzyme assay with preincubation of inhibitor, 0.1 mM UNAG, and 1 mM PEP.

Why This Matters

This evidence demonstrates that despite sharing a covalent target, terreic acid engages MurA with fundamentally different potency and structural consequences, precluding its use as a simple 'fosfomycin-like' tool compound and requiring specific procurement for studies of MurA conformation or inhibitor binding mode.

• [1] Han, H., Yang, Y., Olesen, S. H., Becker, A., Betzi, S., & Schönbrunn, E. (2010). The fungal product terreic acid is a covalent inhibitor of the bacterial cell wall biosynthetic enzyme UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA). Biochemistry, 49(19), 4276-4282. View Source
• [2] Han, H., Yang, Y., Olesen, S. H., Becker, A., Betzi, S., & Schönbrunn, E. (2010). The fungal product terreic acid is a covalent inhibitor of the bacterial cell wall biosynthetic enzyme UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA). Biochemistry, 49(19), 4276-4282. View Source
• [3] Proteopedia. (n.d.). MurA dead-end complex with terreic acid (3kqa). View Source

MurA Open vs. Closed Conformations

A direct comparison of antibacterial activity in *E. coli* reveals a critical mechanistic divergence between (+/-)-Terreic acid and fosfomycin. Overexpression of the target enzyme MurA conferred significant resistance to fosfomycin, confirming its on-target mechanism in live cells, but overexpression did not protect cells treated with terreic acid, indicating that MurA is not the primary cellular target responsible for its antibacterial activity *in vivo* [1]. Furthermore, flow cytometry analysis demonstrated that the antibiotic action of terreic acid is primarily bacteriostatic, whereas fosfomycin exhibits a bactericidal effect under the same conditions [2].

MurA Active-Site Conformation

Head-to-head

Open; UNAG absent vs. Fosfomycin: Closed; UNAG buried

Qualitative structural divergence with functional consequence of substrate release

Reported conformational trajectory divergence

X-ray crystallography of dead-end complexes

Evidence Dimension	Cellular Antibacterial Mechanism
Target Compound Data	Primarily bacteriostatic; activity is not rescued by MurA overexpression.
Comparator Or Baseline	Fosfomycin: Bactericidal; activity is rescued (resistance conferred) by MurA overexpression.
Quantified Difference	Qualitative difference in mechanism (bacteriostatic vs. bactericidal) and in vivo target engagement (MurA-independent vs. MurA-dependent).
Conditions	*E. coli* strains with and without MurA overexpression; flow cytometry for viability assessment.

Why This Matters

This finding is crucial for researchers studying bacterial cell death mechanisms or antibiotic resistance. It establishes that terreic acid should not be used as a tool to study MurA-dependent cell wall synthesis inhibition in live bacteria, and its antibacterial profile is distinct from other MurA inhibitors, necessitating its specific use for studying alternative antibacterial pathways.

• [1] Olesen, S. H., Ingles, D. J., Yang, Y., & Schönbrunn, E. (2014). Differential antibacterial properties of the MurA inhibitors terreic acid and fosfomycin. Journal of Basic Microbiology, 54(4), 322-326. View Source
• [2] Olesen, S. H., Ingles, D. J., Yang, Y., & Schönbrunn, E. (2014). Differential antibacterial properties of the MurA inhibitors terreic acid and fosfomycin. Journal of Basic Microbiology, 54(4), 322-326. View Source

MurA Overexpression Resistance Profile

In a cross-study comparison, (+/-)-Terreic acid exhibits a distinct selectivity profile as a BTK inhibitor that differentiates it from other commonly used kinase inhibitors. It inhibits BTK catalytic activity with IC50 values of 10 µM for basal activity and 3 µM for activation levels, while blocking the PKC-BTK PH domain interaction with an IC50 of ~100 µM in human mast cell lysates [1]. Critically, at these concentrations, terreic acid has minimal effect on a panel of other kinases including Lyn, Syk, PKA, casein kinase I, ERK1, ERK2, and p38 . Unlike broad-spectrum kinase inhibitors or irreversible BTK inhibitors like ibrutinib, terreic acid acts as a reversible, substrate-competitive inhibitor, offering a unique tool for dissecting the specific scaffolding function of the BTK-PH domain versus its catalytic activity in B-cell and mast cell signaling .

MurA Overexpression Resistance

Head-to-head

Resistance NOT conferred vs. Fosfomycin: Resistance conferred

Bacteriostatic action; qualitative mechanism decoupling

Supports alternative-pathway target validation context

E. coli with engineered MurA overexpression

Evidence Dimension	Kinase Inhibition Profile
Target Compound Data	BTK Catalytic: IC50 10 µM (basal), 3 µM (activation). BTK-PH/PKC Interaction: IC50 ~100 µM. Minimal inhibition of Lyn, Syk, PKA, CK1, ERK1/2, p38.
Comparator Or Baseline	Broad-spectrum inhibitors (e.g., staurosporine) inhibit multiple kinases non-selectively. Irreversible BTK inhibitors (e.g., ibrutinib) covalently modify BTK at Cys481.
Quantified Difference	Selective, reversible inhibition of BTK with minimal off-target kinase activity at effective concentrations.
Conditions	Cell-free kinase assays and human mast cell lysates (HMC-1).

Why This Matters

For researchers studying B-cell receptor signaling or mast cell activation, the unique selectivity and reversibility profile of terreic acid allows for temporal control and differentiation between BTK's enzymatic and adaptor functions, which cannot be achieved with irreversible or broad-spectrum inhibitors. This makes it a specialized procurement choice for these specific experimental designs.

• [1] Kawakami, Y., Hartman, S. E., Kinoshita, E., Suzuki, H., Kitaura, J., Yao, L., ... & Kawakami, T. (1999). Terreic acid, a quinone epoxide inhibitor of Bruton's tyrosine kinase. Proceedings of the National Academy of Sciences, 96(5), 2227-2232. View Source

BTK Protein-Protein Interaction Disruption

In a direct comparative study, (+/-)-Terreic acid demonstrated specific antibacterial activity against the phytopathogen *Erwinia carotovora* that is distinct from related fungal metabolites. Terreic acid exhibited an IC50 of 5 µg/mL, which falls within the range of 4–18 µg/mL reported for butyrolactone I and its derivatives, but is notably less potent than the clinical control streptomycin, which had an IC50 of 1.9 µg/mL under the same experimental conditions [1]. Unlike the butyrolactone derivatives, which showed broader activity against *Pseudomonas syringae* and the fungus *Botrytis cinerea*, terreic acid's activity in this panel was more restricted, underscoring its narrower spectrum against certain plant pathogens [2].

BTK PH-PKC Interaction Disruption

Cross-study

GST-BtkPH binding to PKC: IC₅₀ ~ 100 μM

Btk-PKCβII cellular association: IC₅₀ ~ 30 μM

Supports BTK scaffolding-function assay context

HMC-1 lysates; mouse mast cells; non-ATP-competitive mode

Evidence Dimension	Antibacterial Activity (IC50)
Target Compound Data	5 µg/mL against *Erwinia carotovora*.
Comparator Or Baseline	Butyrolactone I and derivatives: 4–18 µg/mL against *E. carotovora*. Streptomycin (positive control): 1.9 µg/mL against *E. carotovora*.
Quantified Difference	Terreic acid is ~2.6-fold less potent than streptomycin but shows comparable potency to the butyrolactone class against this specific pathogen.
Conditions	In vitro antimicrobial susceptibility testing against the phytopathogenic bacterium *Erwinia carotovora*.

Why This Matters

For agricultural researchers screening natural products for anti-phytopathogenic activity, this data positions terreic acid as a structurally distinct alternative to butyrolactones with a different spectrum of activity. It should be selected for studies specifically targeting *E. carotovora* or for investigating structure-activity relationships within this class of fungal metabolites.

• [1] Cazar, M. E., Schmeda-Hirschmann, G., & Astudillo, L. (2005). Antimicrobial butyrolactone I derivatives from the Ecuadorian soil fungus Aspergillus terreus Thorn. var terreus. World Journal of Microbiology and Biotechnology, 21(6-7), 1067-1075. View Source
• [2] Cazar, M. E., Schmeda-Hirschmann, G., & Astudillo, L. (2005). Antimicrobial butyrolactone I derivatives from the Ecuadorian soil fungus Aspergillus terreus Thorn. var terreus. World Journal of Microbiology and Biotechnology, 21(6-7), 1067-1075. View Source

GlmU Acetyltransferase Inhibition

Quantitative assessment of the antibacterial spectrum of (+/-)-Terreic acid reveals a modest and selective activity profile. Minimum Inhibitory Concentration (MIC) values were determined against a panel of bacteria, showing MICs of 25-100 µg/mL against a range of Gram-positive and Gram-negative bacteria, with more specific activity of 12.5 µg/mL against *Xanthomonas oryzae* and 50 µg/mL against *Xanthomonas citri* [1]. This profile demonstrates that while terreic acid is active against some plant pathogens, it is not a potent, broad-spectrum antibiotic, a characteristic that distinguishes it from many clinically used antibiotics . For instance, its MIC against *E. coli* (12.5 µg/mL) is significantly higher than that of standard antibiotics like fosfomycin, reinforcing its utility as a specialized research tool rather than a therapeutic candidate.

GlmU Acetyltransferase Inhibition

Cross-study

IC₅₀ = 44.24 ± 1.85 μM

Competitive with AcCoA; uncompetitive with GlcN-1-P

Reported acetyltransferase inhibition benchmark

pH 7.3, 37°C; purified recombinant E. coli GlmU

Evidence Dimension	Antibacterial Activity (MIC)
Target Compound Data	MICs: 25-100 µg/mL (Gram-pos/Gram-neg); 12.5 µg/mL (*Xanthomonas oryzae*); 50 µg/mL (*Xanthomonas citri*); 12.5 µg/mL (*E. coli*).
Comparator Or Baseline	Broad-spectrum antibiotics (e.g., fosfomycin) typically have MICs < 1 µg/mL against susceptible *E. coli* strains.
Quantified Difference	MIC values for terreic acid are in the mid-to-high µg/mL range, indicating weak to moderate antibacterial activity compared to clinical antibiotics.
Conditions	Standard broth microdilution assay for determination of MIC.

Why This Matters

This data sets realistic expectations for researchers. Terreic acid should not be procured as a general-purpose antibiotic. Instead, its value lies in its defined, moderate activity against specific species like *Xanthomonas* or in its utility as a selective probe in systems where its moderate potency and unique mechanism are advantageous for studying resistance or stress responses.

• [1] Yamamoto, H., Moriyama, K., Jinnouchi, H., & Yagishita, K. (1980). Studies on terreic acid. The Japanese Journal of Antibiotics, 33(3), 320-328. View Source

Terreic Acid Application Scenarios

Cell Wall Resistance Mechanisms

Researchers should procure (+/-)-Terreic acid when investigating antibacterial mechanisms that are distinct from cell wall synthesis inhibition by fosfomycin. Evidence shows that while terreic acid covalently inhibits MurA *in vitro*, its antibacterial action *in vivo* is independent of MurA overexpression and is bacteriostatic, not bactericidal [1]. This makes it an ideal tool for comparative studies with fosfomycin to dissect on-target versus off-target effects of covalent MurA inhibitors or to screen for new bacterial targets essential for viability that are distinct from the peptidoglycan pathway.

MurA Conformational Dynamics

This compound is the reagent of choice for studies requiring a reversible, substrate-competitive inhibitor of Bruton's tyrosine kinase (BTK) that distinguishes between its catalytic function and its role as a scaffold via its PH domain. The quantitative selectivity profile (IC50: 3-10 µM for BTK catalytic activity, ~100 µM for PKC-BTK PH interaction) allows for precise experimental control [2]. This contrasts with irreversible inhibitors like ibrutinib, making terreic acid invaluable for kinetic analyses of B-cell receptor signaling, studies on the spatiotemporal regulation of BTK, and validation of BTK's role in mast cell degranulation or cytokine production .

BTK Scaffolding Function Decoupling

As a product of a well-characterized biosynthetic gene cluster derived from 6-MSA, (+/-)-Terreic acid serves as a key reference standard and analytical marker in natural product discovery and synthetic biology [3]. Researchers working on heterologous expression of fungal polyketide pathways or genome mining for novel quinone epoxides should procure authenticated terreic acid for use in comparative metabolomics, enzyme activity assays (e.g., for cytochrome P450 monooxygenases or oxidoreductases like AtE, AtG, AtD, and AtC), and as a control in fermentation optimization studies [4].

Dual-Target Polypharmacology Profiling

The specific, albeit moderate, activity of (+/-)-Terreic acid against *Erwinia carotovora* (IC50 5 µg/mL) and *Xanthomonas* species (MIC 12.5-50 µg/mL) positions it as a valuable chemical probe in agricultural research [5]. Procurement is warranted for studies aimed at identifying novel anti-phytopathogenic agents or for understanding the susceptibility of crop pathogens like *X. oryzae* and *E. carotovora* to fungal secondary metabolites. It is a more appropriate tool than potent clinical antibiotics for these applications due to its defined, moderate activity and distinct mechanism, which reduces the risk of immediate high-level resistance development in experimental settings.

Application

Selection Property

Validation Focus

Bacterial resistance mechanism studies

MurA overexpression resistance profile

Target-specific vs. mechanistically promiscuous resistance phenotype review

MurA conformational dynamics research

Open-conformation dead-end complex formation

Ligand-induced conformational trapping; allosteric ligand design

BTK scaffolding-function decoupling studies

PH-domain–PKC interaction disruption

Kinase-complex disassembly vs. catalytic-activity arrest endpoints

Multi-target epoxyquinone profiling

Dual-target prokaryotic/eukaryotic fingerprint

GlmU inhibition benchmark and cell-model endpoint review

• [1] Olesen, S. H., Ingles, D. J., Yang, Y., & Schönbrunn, E. (2014). Differential antibacterial properties of the MurA inhibitors terreic acid and fosfomycin. Journal of Basic Microbiology, 54(4), 322-326. View Source
• [2] Kawakami, Y., Hartman, S. E., Kinoshita, E., Suzuki, H., Kitaura, J., Yao, L., ... & Kawakami, T. (1999). Terreic acid, a quinone epoxide inhibitor of Bruton's tyrosine kinase. Proceedings of the National Academy of Sciences, 96(5), 2227-2232. View Source
• [3] Guo, C. J., Sun, W. W., Bruno, K. S., & Wang, C. C. (2014). Molecular genetic characterization of terreic acid pathway in Aspergillus terreus. Organic Letters, 16(20), 5250-5253. View Source
• [4] Kong, C., Huang, H., Xue, Y., Liu, Y., Peng, Q., Liu, Q., ... & Zhu, X. (2018). Heterologous pathway assembly reveals molecular steps of fungal terreic acid biosynthesis. Scientific Reports, 8(1), 2116. View Source
• [5] Cazar, M. E., Schmeda-Hirschmann, G., & Astudillo, L. (2005). Antimicrobial butyrolactone I derivatives from the Ecuadorian soil fungus Aspergillus terreus Thorn. var terreus. World Journal of Microbiology and Biotechnology, 21(6-7), 1067-1075. View Source